Cas no 94019-91-7 (4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile)

• Product Name: 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile
• CAS No: 94019-91-7
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 3168522
• PubChem ID: 86108822
• Update Time: 2025-06-15

4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-4-carbonitrile, 4,5,6,7-tetrahydro-7-oxo-
• 94019-91-7
• starbld0004354
• 7-Oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carbonitrile
• 4,5,6,7-Tetrahydro-7-oxo-benzo[b]thiophene-4-carbonitrile
• 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile

• Inchi： 1S/C9H7NOS/c10-5-6-1-2-8(11)9-7(6)3-4-12-9/h3-4,6H,1-2H2
• InChI Key： ZOUKQWMSZPCWLY-UHFFFAOYSA-N
• SMILES： C12C(=O)CCC(C#N)C=1C=CS2

Computed Properties

• Exact Mass: 177.02483502Da
• Monoisotopic Mass: 177.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.1Ų

Additional information on 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile

4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile (CAS No. 94019-91-7): An Overview of Its Properties and Applications

4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile (CAS No. 94019-91-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features and diverse applications, making it a subject of extensive study and development.

The molecular structure of 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile consists of a benzobthiophene core with a tetrahydro substitution and a cyano group at the 4-position. The presence of the cyano group imparts significant reactivity and functional versatility to the molecule, enabling its use in various synthetic pathways and biological assays.

Recent research has highlighted the potential of 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile demonstrated significant inhibition of cancer cell proliferation in vitro.

In addition to its biological activities, 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile has been explored for its potential as a building block in organic synthesis. Its unique structure allows for the introduction of various functional groups through selective chemical reactions. This versatility makes it an attractive starting material for the synthesis of complex molecules with diverse applications in materials science and pharmaceuticals.

The physical properties of 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile have also been well-characterized. It is a solid at room temperature with a melting point ranging from 130 to 135°C. The compound is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in elucidating the structure and purity of 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile. These techniques provide detailed information about the molecular structure and help ensure the quality and consistency of the compound for research purposes.

In the context of pharmaceutical research, 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile has been investigated for its potential as a lead compound in drug discovery. Its ability to modulate specific biological targets makes it a valuable candidate for further optimization and development into therapeutic agents. For example, ongoing clinical trials are evaluating the efficacy and safety of derivatives of this compound in treating various diseases.

The environmental impact of 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile is another area of interest. Researchers are working to develop sustainable synthesis methods that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and improve the overall sustainability of the production process.

In conclusion, 4,5,6,7-Tetrahydro-7-oxo-benzobthiophene-4-carbonitrile (CAS No. 94019-91-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and diverse applications make it an important molecule for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemistry and biology.